(3S*,4R*)-4-(hydroxymethyl)-1-(2-methoxyisonicotinoyl)-3-piperidinol

• IUPAC Name: [(3S,4R)-3-hydroxy-4-(hydroxymethyl)piperidin-1-yl]-(2-methoxypyridin-4-yl)methanone
• InChI: InChI=1S/C13H18N2O4/c1-19-12-6-9(2-4-14-12)13(18)15-5-3-10(8-16)11(17)7-15/h2,4,6,10-11,16-17H,3,5,7-8H2,1H3/t10-,11-/m1/s1
• InChI Key: WOFNJSMCDKKBAL-GHMZBOCLSA-N
• Canonical SMILES: COC1=NC=CC(=C1)C(=O)N2CCC(C(C2)O)CO
• Isomeric SMILES: COC1=NC=CC(=C1)C(=O)N2CC[C@@H]([C@@H](C2)O)CO
• Molecular Formula: C13H18N2O4
• Molecular Weight: 266.29 g/mol

Description

(3S*,4R*)-4-(hydroxymethyl)-1-(2-methoxyisonicotinoyl)-3-piperidinol, also known as HMN-176, is a synthetic compound that has been studied for its potential applications in cancer treatment.

Mechanism of Action

(3S*,4R*)-4-(hydroxymethyl)-1-(2-methoxyisonicotinoyl)-3-piperidinol binds to the colchicine binding site on tubulin, which is a key component of microtubules. This binding prevents the formation of microtubules, which are necessary for cell division. As a result, this compound induces cell cycle arrest and apoptosis in cancer cells.
Biochemical and physiological effects:
Studies have shown that this compound has potent anti-tumor activity in a variety of cancer cell lines, including lung, breast, and colon cancer. In addition, this compound has been shown to have low toxicity in normal cells, indicating a potential therapeutic window for cancer treatment. However, further studies are needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One advantage of using (3S*,4R*)-4-(hydroxymethyl)-1-(2-methoxyisonicotinoyl)-3-piperidinol in lab experiments is its potency and specificity for microtubules, which allows for precise targeting of cancer cells. However, one limitation is the potential for off-target effects, which could lead to unintended consequences. In addition, the synthesis of this compound is complex and may require specialized equipment and expertise.

Future Directions

There are several future directions for research on (3S*,4R*)-4-(hydroxymethyl)-1-(2-methoxyisonicotinoyl)-3-piperidinol. One area of interest is the development of more efficient synthesis methods to increase yields and reduce cost. Another area is the investigation of this compound in combination with other anti-cancer agents to enhance its efficacy. In addition, further studies are needed to fully understand the biochemical and physiological effects of this compound, as well as its potential applications in other diseases beyond cancer.

Synthesis Methods

(3S*,4R*)-4-(hydroxymethyl)-1-(2-methoxyisonicotinoyl)-3-piperidinol is synthesized through a multi-step process involving the reaction of 2-methoxyisonicotinic acid with various reagents to form the key intermediate, which is then converted to the final product through a series of chemical reactions. The synthesis method has been optimized to produce high yields of this compound with good purity.

Scientific Research Applications

(3S*,4R*)-4-(hydroxymethyl)-1-(2-methoxyisonicotinoyl)-3-piperidinol has been studied for its potential applications in cancer treatment, specifically as a microtubule inhibitor. Microtubules are important components of the cytoskeleton that play a critical role in cell division. By inhibiting microtubule formation, this compound can prevent cancer cells from dividing and proliferating.